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Compound of Interest

Compound Name:
N-(4-(1-

Cyanoethyl)phenyl)acetamide

Cat. No.: B1626812 Get Quote

Disclaimer: Information regarding the specific compound "N-(4-(1-
Cyanoethyl)phenyl)acetamide" is not available in public chemical databases and scientific

literature. This guide provides a comprehensive overview of the closely related and well-

documented compound, N-(4-cyanophenyl)acetamide.

This technical guide is intended for researchers, scientists, and drug development

professionals, providing detailed information on the chemical properties, synthesis, and

characterization of N-(4-cyanophenyl)acetamide.

IUPAC Name and Chemical Identity
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is N-

(4-cyanophenyl)acetamide[1]. It is also known by several synonyms, including 4-

Acetamidobenzonitrile, 4-Cyanoacetanilide, and p-Cyanoacetanilide[1][2].
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Identifier Value Reference

IUPAC Name N-(4-cyanophenyl)acetamide [1]

CAS Number 35704-19-9 [1]

Molecular Formula C9H8N2O [1][3]

Molecular Weight 160.17 g/mol [1][3]

InChI Key
UFKRTEWFEYWIHD-

UHFFFAOYSA-N
[1]

SMILES
CC(=O)NC1=CC=C(C=C1)C#

N
[1]

Physicochemical and Crystallographic Data
N-(4-cyanophenyl)acetamide is a solid compound with a predicted LogP of 1.4[1]. Its structural

properties have been characterized by X-ray crystallography.

Data Presentation: Computed Physicochemical Properties

Property Value Reference

Molecular Weight 160.17 g/mol [1][3]

XLogP3 1.4 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 1 [1]

Data Presentation: Crystal Structure Data
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Parameter Value Reference

Crystal System Monoclinic [1]

Space Group C 1 c 1 [1]

Unit Cell a 3.8456 Å [1]

Unit Cell b 22.190 Å [1]

Unit Cell c 9.448 Å [1]

Unit Cell α 90.00° [1]

Unit Cell β 90.048° [1]

Unit Cell γ 90.00° [1]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of N-(4-

cyanophenyl)acetamide was not found in the search results, a general and common method for

the synthesis of N-arylacetamides is the acylation of the corresponding aniline.

Experimental Protocol: General Synthesis of N-(4-cyanophenyl)acetamide

This protocol is based on general chemical principles for the synthesis of similar acetanilide

compounds.

Objective: To synthesize N-(4-cyanophenyl)acetamide from 4-aminobenzonitrile.

Materials:

4-aminobenzonitrile

Acetic anhydride or Acetyl chloride

A suitable solvent (e.g., dichloromethane, ethyl acetate, or a polar aprotic solvent)

A base (e.g., pyridine or triethylamine, if acetyl chloride is used)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/37256
https://pubchem.ncbi.nlm.nih.gov/compound/37256
https://pubchem.ncbi.nlm.nih.gov/compound/37256
https://pubchem.ncbi.nlm.nih.gov/compound/37256
https://pubchem.ncbi.nlm.nih.gov/compound/37256
https://pubchem.ncbi.nlm.nih.gov/compound/37256
https://pubchem.ncbi.nlm.nih.gov/compound/37256
https://pubchem.ncbi.nlm.nih.gov/compound/37256
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic

stirrer, etc.)

Purification supplies (silica gel for column chromatography, recrystallization solvents)

Procedure:

Dissolve 4-aminobenzonitrile in the chosen solvent in a round-bottom flask.

If using acetyl chloride, add a base to the solution to neutralize the HCl byproduct.

Slowly add acetic anhydride or acetyl chloride to the stirred solution at room temperature or

0 °C.

Allow the reaction to stir for several hours at room temperature or with gentle heating. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is worked up. This may involve washing with water

and brine, followed by drying of the organic layer.

The crude product is then purified, typically by recrystallization from a suitable solvent or by

column chromatography on silica gel.

Characterization: The final product should be characterized to confirm its identity and purity

using methods such as:

NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

Mass Spectrometry (MS): To determine the molecular weight.

Infrared Spectroscopy (IR): To identify functional groups (e.g., C=O of the amide, C≡N of the

nitrile).

Melting Point Analysis: To assess purity.

Potential Pharmacological Relevance
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While specific pharmacological studies on N-(4-cyanophenyl)acetamide are not detailed in the

provided search results, acetamide derivatives are a significant class of compounds in

medicinal chemistry with a wide range of biological activities, including analgesic, anti-

inflammatory, and anticancer properties[4][5]. The cyano group can also be a key

pharmacophore in various drug candidates.
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Caption: Proposed synthesis of N-(4-cyanophenyl)acetamide.

Diagram: General Experimental Workflow for Compound Characterization
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Caption: Workflow for purification and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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